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Compound of Interest

Compound Name: N-Acetylhomopiperazine

Cat. No.: B1334681 Get Quote

N-Acetylhomopiperazine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetylhomopiperazine, also known by its IUPAC name 1-(1,4-diazepan-1-yl)ethanone, is a

heterocyclic organic compound. It is a derivative of homopiperazine, a seven-membered ring

containing two nitrogen atoms at positions 1 and 4. The acetylation of one of these nitrogen

atoms yields N-acetylhomopiperazine. This compound serves as a crucial intermediate in the

synthesis of various pharmaceutical agents, highlighting its significance in medicinal chemistry

and drug development. This technical guide provides a detailed overview of the chemical

properties, structure, synthesis, and analysis of N-acetylhomopiperazine.

Chemical Structure and Properties
The chemical structure of N-acetylhomopiperazine consists of a seven-membered diazepane

ring with an acetyl group attached to one of the nitrogen atoms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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